4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers
Overview
Description
4-Cyclopropyloxane-3-carboxylic acid (CPO) is an important organic compound belonging to the class of cyclopropylcarboxylic acids. It is a mixture of diastereomers, which have different physical and chemical properties. CPO has been studied for its potential applications in the synthesis of various organic compounds and its use in scientific research.
Scientific Research Applications
4-Cyclopropyloxane-3-carboxylic acid has been widely used in scientific research. It has been used as a reagent in the synthesis of various organic compounds, including amino acids, peptides, and other compounds. It has also been used in the preparation of cyclopropyl-containing polymers and as a building block for the synthesis of novel compounds. In addition, 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers has been used in the synthesis of optically active compounds and as a starting material for the synthesis of other cyclopropylcarboxylic acids.
Mechanism of Action
The mechanism of action of 4-cyclopropyloxane-3-carboxylic acid is not well understood. However, it is believed that the reaction of the cyclopropylmethyl bromide with sodium hydroxide to form the cyclopropylmethyl alcohol is the first step in the synthesis of 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers. The cyclopropylmethyl alcohol is then reacted with chloroacetic acid to form the cyclopropylmethyl chloroacetate. This intermediate is then converted to the cyclopropylmethyl oxane-3-carboxylic acid by reaction with sodium hydroxide. Finally, the oxane-3-carboxylic acid is converted to the 4-cyclopropyloxane-3-carboxylic acid by reaction with concentrated sulfuric acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-cyclopropyloxane-3-carboxylic acid are not well-studied. However, it has been suggested that 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers may have potential applications in the treatment of certain diseases. For example, 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers has been studied for its potential use in the treatment of Alzheimer's disease, as well as other neurological disorders. In addition, 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers has been studied for its potential use in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of 4-cyclopropyloxane-3-carboxylic acid in lab experiments offers several advantages. 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers is a stable compound that is easy to synthesize and can be used in a variety of reactions. In addition, 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers is a relatively inexpensive compound and can be easily obtained from commercial suppliers. However, there are some limitations to the use of 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers in lab experiments. For example, 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers can be toxic if handled incorrectly, and it can react with other compounds in the reaction mixture.
Future Directions
The potential applications of 4-cyclopropyloxane-3-carboxylic acid are numerous. Future research should focus on the synthesis of novel compounds using 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers as a building block, as well as the development of new methods for the synthesis of optically active compounds. In addition, further research should be conducted on the biochemical and physiological effects of 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers, as well as its potential use in the treatment of various diseases. Finally, further research should be conducted on the use of 4-cyclopropyloxane-3-carboxylic acid, Mixture of diastereomers in the synthesis of polymers and other materials.
Synthesis Methods
The synthesis of 4-cyclopropyloxane-3-carboxylic acid is a multi-step process. The first step involves the reaction of cyclopropylmethyl bromide with sodium hydroxide to form the cyclopropylmethyl alcohol. The alcohol is then reacted with chloroacetic acid to form the cyclopropylmethyl chloroacetate. This intermediate is then converted to the cyclopropylmethyl oxane-3-carboxylic acid by reaction with sodium hydroxide. Finally, the oxane-3-carboxylic acid is converted to the 4-cyclopropyloxane-3-carboxylic acid by reaction with concentrated sulfuric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropyloxane-3-carboxylic acid, mixture of diastereomers involves the following steps: protection of the carboxylic acid group, formation of the cyclopropane ring, and deprotection of the carboxylic acid group.", "Starting Materials": [ "3-hydroxypropanoic acid", "cyclopropylmethyl bromide", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "concentrated hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 3-hydroxypropanoic acid with cyclopropylmethyl bromide and triethylamine in dichloromethane to form the corresponding ester.", "Step 2: Formation of the cyclopropane ring by reacting the ester from step 1 with sodium bicarbonate and cyclopropylmethyl bromide in diethyl ether to form the cyclopropane ring.", "Step 3: Deprotection of the carboxylic acid group by reacting the product from step 2 with concentrated hydrochloric acid to remove the ester group and then with sodium hydroxide in ethanol to obtain the final product, 4-cyclopropyloxane-3-carboxylic acid, mixture of diastereomers." ] } | |
CAS RN |
1780815-64-6 |
Molecular Formula |
C9H14O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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